Cas no 2624108-91-2 (rac-tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo2.2.1heptane-2-carboxylate hydrochloride, endo)

• Product Name: rac-tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo2.2.1heptane-2-carboxylate hydrochloride, endo
• CAS No: 2624108-91-2
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• CID: 5663954
• PubChem ID: 155978501
• Update Time: 2025-07-15

rac-tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo2.2.1heptane-2-carboxylate hydrochloride, endo Chemical and Physical Properties

Names and Identifiers

• 2624108-91-2
• EN300-27746433
• rac-tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
• rac-tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride, endo
• rac-tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo2.2.1heptane-2-carboxylate hydrochloride, endo

• Inchi： 1S/C12H22N2O2.ClH/c1-12(2,3)16-11(15)14-7-8-5-9(13-4)10(14)6-8;/h8-10,13H,5-7H2,1-4H3;1H/t8-,9+,10-;/m0./s1
• InChI Key： XPIDIJRZZMKQLA-JYNKJOSWSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1C[C@H]2C[C@H]([C@@H]1C2)NC)=O

Computed Properties

• Exact Mass: 262.1448057g/mol
• Monoisotopic Mass: 262.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on rac-tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo2.2.1heptane-2-carboxylate hydrochloride, endo

Introduction to Rac-Tert-Butyl (1R,4R,6S)-6-(Methylamino)-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate Hydrochloride, Endo (CAS No. 2624108-91-2)

Rac-Tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride, endo (CAS No. 2624108-91-2) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known as azabicycloalkanes, which are characterized by their unique bicyclic structure and nitrogen-containing heterocycle. The specific configuration of this molecule, denoted by the stereochemical notation (1R,4R,6S), plays a crucial role in its biological activity and potential therapeutic applications.

The tert-butyl group attached to the molecule contributes to its steric hindrance, which can influence both its solubility and interactions with biological targets. This feature is particularly important in drug design, where precise control over molecular interactions can lead to enhanced efficacy and reduced side effects. The presence of the (methylamino) moiety further adds to the complexity of the molecule, providing a potential site for hydrogen bonding and other forms of non-covalent interactions with biological receptors.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This property is critical for drug delivery systems, as it ensures that the active compound can be effectively administered to patients. The endo configuration refers to the spatial arrangement of the substituents around the bicyclic core, which can significantly impact the molecule's biological activity. In many cases, the endo isomer exhibits distinct pharmacological properties compared to its exo counterpart.

Recent research in the field of azabicycloalkanes has highlighted their potential as scaffolds for novel therapeutic agents. These molecules have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The unique structural features of azabicycloalkanes contribute to their ability to interact with a wide range of biological targets, making them attractive candidates for drug development.

One of the most compelling aspects of Rac-Tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride is its potential as a lead compound for further medicinal chemistry optimization. By leveraging computational methods and structural biology techniques, researchers can gain insights into how this molecule interacts with its biological targets at the atomic level. This information can then be used to design analogs with improved pharmacokinetic properties and enhanced therapeutic efficacy.

The stereochemistry of this compound is particularly noteworthy, as even minor changes in configuration can lead to significant differences in biological activity. The (1R,4R,6S) configuration has been carefully selected based on previous studies that demonstrate its favorable interactions with specific biological targets. These studies often involve X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the binding mode of the compound within its target receptor.

In addition to its structural complexity, Rac-Tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride exhibits interesting pharmacological properties that make it a valuable tool for research purposes. For instance, it has been shown to exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. These findings have prompted further investigation into its potential as a therapeutic agent.

The synthesis of this compound represents a significant achievement in organic chemistry due to the challenges associated with constructing the azabicycloalkane core and achieving high enantiomeric purity. Advanced synthetic methodologies have been employed to ensure that the desired stereochemistry is obtained throughout the synthetic process. These methods often involve multi-step reactions and careful control over reaction conditions to minimize racemization and byproduct formation.

As research continues to uncover new therapeutic applications for azabicycloalkanes, compounds like Rac-Tert-butyl (1R,4R,6S)-6-(methylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride are likely to play an increasingly important role in drug discovery and development pipelines. Their unique structural features and promising pharmacological properties make them attractive candidates for further investigation by academic researchers and pharmaceutical companies alike.

The future prospects for this compound are bright, with ongoing studies aimed at expanding its therapeutic potential across multiple disease areas. By combining traditional synthetic approaches with cutting-edge computational modeling techniques, researchers hope to develop novel derivatives that exhibit improved efficacy and safety profiles compared to existing treatments.